10.1039/JM9930300689 | Convenient synthesis of lanthanide and mixed lanthanide phosphides by solid-state routes involving sodium phosphide

Convenient synthesis of lanthanide and mixed lanthanide phosphides by solid-state routes involving sodium phosphide

Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9930300689

Abstract

Thermolysis (700–800 °C) of a mixture of sodium phosphide (Na₃P) and anhydrous lanthanide chlorides produces lanthanide phosphides and sodium chloride via a solid-state metathesis reaction. Mixing lanthanide halides (HoCl₃, TbCl₃; NdCl₃, PrCl₃; CeBr₃, TbCl₃) and Na₃P followed by thermolysis produces mixed lanthanide phosphides Ln_XLn_yP. The lanthanide phosphides were characterised by X-ray powder diffraction, SEM, energy dispersive X-ray analysis (EDXA) magnetic-moment measurements, FTIR, microanalysis and solid-state ³¹P NMR.

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Journal Name：Journal of Materials Chemistry

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